Cas no 82846-08-0 ((8S,9S)-7-fluoro-8,9-dihydrotetraphene-8,9-diol)

(8S,9S)-7-fluoro-8,9-dihydrotetraphene-8,9-diol structure
82846-08-0 structure
Product name:(8S,9S)-7-fluoro-8,9-dihydrotetraphene-8,9-diol
CAS No:82846-08-0
MF:C18H13FO2
MW:280.293028593063
CID:1806868
PubChem ID:187342

(8S,9S)-7-fluoro-8,9-dihydrotetraphene-8,9-diol Chemical and Physical Properties

Names and Identifiers

    • (8S,9S)-7-fluoro-8,9-dihydrotetraphene-8,9-diol
    • (8S,9S)-7-fluoro-8,9-dihydrobenzo[a]anthracene-8,9-diol
    • Benz(a)anthracene-8,9-diol, 7-fluoro-8,9-dihydro-, trans-
    • 82846-08-0
    • DTXSID20232028
    • Inchi: InChI=1S/C18H13FO2/c19-17-13-7-5-10-3-1-2-4-12(10)14(13)9-11-6-8-15(20)18(21)16(11)17/h1-9,15,18,20-21H/t15-,18+/m0/s1
    • InChI Key: DUUMJOUNYOJJMW-MAUKXSAKSA-N
    • SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C4C=CC(C(C4=C3F)O)O

Computed Properties

  • Exact Mass: 280.08995782g/mol
  • Monoisotopic Mass: 280.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 40.5Ų

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